Cas no 67195-48-6 (3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride)
67195-48-6 structure
Product Name:3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride
CAS No:67195-48-6
MF:C7H16Cl3N
MW:220.567639350891
CID:965514
PubChem ID:49440
Update Time:2025-04-19
3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride
- 1-Propanamine, 3-chloro-N- (2-chloroethyl)-N-ethyl-, hydrochloride
- Diethylamine, 2-chloro-N-(3-chloropropyl)-, hydrochloride
- 67195-48-6
- Propylamine, 3-chloro-N-(2-chloroethyl)-N-ethyl-, hydrochloride
- Ethyl(2-chloroethyl) (3-chloropropyl)amine hydrochloride
- NSC 400721
- NSC-400721
- 3-Chloro-N-(2-chloroethyl)-N-ethylpropan-1-amine--hydrogen chloride (1/1)
- DS-002728
- NSC400721
- DTXSID20986231
-
- Inchi: 1S/C7H15Cl2N.ClH/c1-2-10(7-5-9)6-3-4-8;/h2-7H2,1H3;1H
- InChI Key: YXEDGTLWOUMDCX-UHFFFAOYSA-N
- SMILES: ClCC[NH+](CC)CCCCl.[Cl-]
Computed Properties
- Exact Mass: 202.9098
- Monoisotopic Mass: 219.034833g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 68.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 4.4Ų
Experimental Properties
- PSA: 5.9
3-chloro-N-(2-chloroethyl)-N-ethylpropan-1-aminium chloride Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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